Cas no 29366-82-3 (1,3,5-Triazine-2,4-diamine,6-(2'-nitro[1,1'-biphenyl]-2-yl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(2'-nitro[1,1'-biphenyl]-2-yl)-
• CAS No: 29366-82-3
• MF: C₁₅H₁₂N₆O₂
• MW: 308.294781684875
• CID: 257086
• PubChem ID: 277313
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-(2'-nitro[1,1'-biphenyl]-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(2'-nitro[1,1'-biphenyl]-2-yl)-
• 6-[2-(2-nitrophenyl)phenyl]-1,3,5-triazine-2,4-diamine
• 2-o-Nitrobiphenylyl-4,6-diamino-s-triazin
• 6-(2'-nitro-biphenyl-2-yl)-[1,3,5]triazine-2,4-diamine
• 6-(2'-nitrobiphenyl-2-yl)-1,3,5-triazine-2,4-diamine
• AC1L5LNR
• AC1Q21L2
• AG-J-60353
• AR-1G9739
• CTK4G3169
• NSC126124
• s-Triazine,4-diamino-6-(2'-nitro-2-biphenylyl)-
• AOGXCLFEBAMIHV-UHFFFAOYSA-N
• 6-(2'-Nitro[1,1'-biphenyl]-2-yl)-1,3,5-triazine-2,4-diamine #
• s-Triazine, 2,4-diamino-6-(2'-nitro-2-biphenylyl)-
• 6-(2'-Nitro-1,1'-biphenyl-2-yl)-1,3,5-triazine-2,4-diamine
• NSC-126124
• 6-(2'-Nitro[1,1'-biphenyl]-2-yl)-1,3,5-triazine-2,4-diamine
• 29366-82-3
• DTXSID30298771

• Inchi： 1S/C15H12N6O2/c16-14-18-13(19-15(17)20-14)11-7-2-1-5-9(11)10-6-3-4-8-12(10)21(22)23/h1-8H,(H4,16,17,18,19,20)
• InChI Key： AOGXCLFEBAMIHV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1=CC=CC=C1C1N=C(N)N=C(N)N=1)=O

Computed Properties

• Exact Mass: 308.10236
• Monoisotopic Mass: 308.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 133.85
• LogP: 3.96380